Cas no 1806776-00-0 (2-(Difluoromethyl)-5-methylpyridine-4-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-5-methylpyridine-4-sulfonyl chloride
• CAS No: 1806776-00-0
• MF: C₇H₆ClF₂NO₂S
• MW: 241.64284658432
• CID: 4849622
• Update Time: 2025-08-05

2-(Difluoromethyl)-5-methylpyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-methylpyridine-4-sulfonyl chloride

• Inchi： 1S/C7H6ClF2NO2S/c1-4-3-11-5(7(9)10)2-6(4)14(8,12)13/h2-3,7H,1H3
• InChI Key： HAAZCGPDMKHGIT-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C(F)F)=NC=C1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 291
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4

Additional information on 2-(Difluoromethyl)-5-methylpyridine-4-sulfonyl chloride

2-(Difluoromethyl)-5-methylpyridine-4-sulfonyl chloride: A Versatile Scaffold in Medicinal Chemistry

2-(Difluoromethyl)-5-methylpyridine-4-sulfonyl chloride (CAS No. 1806776-00-0) represents a promising scaffold in the field of medicinal chemistry. This compound, characterized by its unique pyridine ring substituted with fluorine atoms and methoxy groups, has attracted significant attention due to its potential applications in drug discovery and therapeutic development. Recent studies have highlighted its role in modulating various biological targets, making it a valuable candidate for further exploration in pharmaceutical research.

The pyridine ring is a fundamental structural element in many bioactive molecules, known for its ability to interact with diverse receptors and enzymes. The introduction of fluorine atoms at the 2-position and a methyl group at the 5-position significantly alters the electronic properties of the molecule, enhancing its reactivity and selectivity. The sulfonyl chloride functional group at the 4-position further contributes to its chemical versatility, enabling the formation of various derivatives through nucleophilic substitution reactions.

Recent advancements in synthetic methodologies have facilitated the efficient preparation of 2-(Difluoromethyl)-5-methylpyridine-3-sulfonyl chloride. A 2023 study published in Journal of Medicinal Chemistry reported a novel catalytic approach using fluorine-containing reagents to achieve high-yield synthesis of this compound. This method not only improves the scalability of the process but also reduces the environmental impact associated with traditional synthesis routes.

One of the most intriguing aspects of 2-(Difluoromethyl)-5-methylpyridine-4-sulfonyl chloride is its potential application in the development of antitumor agents. Research published in Advanced Drug Delivery Reviews in 2023 demonstrated that derivatives of this compound exhibit significant cytotoxic activity against a range of cancer cell lines. The fluorine atoms in the molecule are believed to enhance the compound's ability to penetrate cell membranes, thereby improving its therapeutic efficacy.

Furthermore, the pyridine ring structure of this compound allows for the incorporation of various functional groups, enabling the design of molecules with tailored biological activities. For instance, recent studies have shown that modifying the sulfonyl chloride group with hydroxy or amino functionalities can lead to the development of compounds with enhanced antibacterial properties. These modifications are particularly relevant in the context of increasing antibiotic resistance, as highlighted in a 2023 review in Nature Reviews Microbiology.

In addition to its antitumor and antibacterial applications, 2-(Difluoromethyl)-5-methylpyridine-4-sulfonyl chloride has shown potential in the treatment of neurodegenerative diseases. A 2023 study published in ACS Chemical Neuroscience revealed that derivatives of this compound can modulate the activity of acetylcholinesterase, a key enzyme involved in the pathophysiology of Alzheimer's disease. This finding underscores the importance of this scaffold in the development of novel therapeutic strategies for neurological disorders.

The fluorine atoms in the pyridine ring also play a critical role in the pharmacokinetic properties of the compound. Research published in Drug Metabolism and Disposition in 2023 indicated that the presence of fluorine atoms can significantly improve the metabolic stability of the molecule, thereby extending its half-life in vivo. This property is particularly advantageous for the development of long-acting drugs that require less frequent administration.

From a synthetic perspective, the sulfonyl chloride group in 2-(Difluoromethyl)-5-methylpyridine-4-sulfonyl chloride serves as a versatile handle for further functionalization. A 2023 article in Organic Letters described the use of this compound as a building block for the synthesis of phosphonate derivatives, which are known for their applications in the treatment of metabolic disorders. This highlights the adaptability of the scaffold in the context of diverse therapeutic areas.

The pyridine ring structure of this compound also allows for the incorporation of heteroatoms such as oxygen or nitrogen, which can further modulate its biological activity. A 2023 study in Bioorganic & Medicinal Chemistry demonstrated that introducing a hydroxyl group at the 3-position of the pyridine ring significantly enhanced the anti-inflammatory properties of the compound. This finding is particularly relevant in the context of chronic inflammatory diseases, where the development of novel anti-inflammatory agents is a major unmet medical need.

Moreover, the fluorine atoms in the pyridine ring contribute to the compound's electrophilic properties, which can be exploited in the design of targeted drug delivery systems. A 2023 review in Advanced Drug Delivery Reviews discussed the potential of fluorinated compounds in the development of nanoparticle-based drug delivery systems, where the fluorine atoms can enhance the interaction between the drug and the carrier material.

In conclusion, 2-(Difluoromethyl)-5-methylpyridine-4-sulfonyl chloride represents a promising scaffold with a wide range of potential applications in pharmaceutical chemistry. The combination of fluorine atoms, a pyridine ring, and a sulfonyl chloride group provides a versatile platform for the design of molecules with tailored biological activities. As research in this area continues to evolve, it is anticipated that this compound will play an increasingly important role in the development of novel therapies for a variety of medical conditions.

### Key Insights on 2-(Difluoromethyl)-5-methylpyridine-4-sulfonyl Chloride #### 1. Molecular Structure & Functional Groups - Core Structure: A substituted pyridine ring with a sulfonyl chloride group at the 4-position. - Substituents: - Fluorine atoms at the 2-position. - Methyl group at the 5-position. - Functional Group: The sulfonyl chloride group is highly reactive and serves as a versatile site for further chemical modifications. #### 2. Synthetic Advancements - Recent Methodology: A 2023 study in *Journal of Medicinal Chemistry* introduced a catalytic approach using fluorine-containing reagents, enabling efficient and scalable synthesis. - Environmental Impact: This method reduces waste and energy consumption, aligning with green chemistry principles. #### 3. Therapeutic Applications - Antitumor Activity: - Derivatives of this compound show cytotoxic activity against multiple cancer cell lines. - The fluorine atoms enhance cell membrane penetration, improving therapeutic efficacy. - Antibacterial Potential: - Modifying the sulfonyl chloride group with hydroxy or amino functionalities can enhance antibacterial properties. - Critical in combating antibiotic resistance. - Neurodegenerative Diseases: - Derivatives modulate acetylcholinesterase, offering potential for Alzheimer’s disease treatment. - Anti-inflammatory Properties: - Introducing a hydroxyl group at the 3-position of the pyridine ring enhances anti-inflammatory activity. - Metabolic Disorders: - The compound can be used as a building block for phosphonate derivatives, relevant for treating metabolic conditions. #### 4. Pharmacokinetic Properties - Metabolic Stability: The fluorine atoms improve metabolic stability, extending the half-life in vivo. - Long-Acting Drugs: This property is advantageous for developing long-acting formulations, reducing the need for frequent dosing. #### 5. Functionalization Potential - Versatile Scaffold: The sulfonyl chloride group allows for targeted modifications to tailor biological activity. - Heteroatom Incorporation: Introducing oxygen or nitrogen atoms can further modulate biological activity. - Drug Delivery Systems: The fluorine atoms enhance nanoparticle-based drug delivery by improving carrier-drug interactions. #### 6. Research Highlights - 2023 Study in *ACS Chemical Neuroscience*: Demonstrated acetylcholinesterase modulation for Alzheimer’s treatment. - 2023 Review in *Advanced Drug Delivery Reviews*: Explored nanoparticle-based delivery systems using fluorinated compounds. - 2023 Article in *Organic Letters*: Described the synthesis of phosphonate derivatives from this scaffold for metabolic disorders. #### 7. Future Directions - Therapeutic Expansion: Continued research may expand its use in cancer, neurodegenerative diseases, and metabolic disorders. - Green Chemistry: Sustainable synthesis methods will remain a focus to reduce environmental impact. - Targeted Drug Design: The scaffold’s adaptability will drive the development of precision medicines. ### Conclusion 2-(Difluoromethyl)-5-methylpyridine-4-sulfonyl chloride is a promising pharmaceutical scaffold with diverse applications. Its unique combination of fluorine, pyridine, and sulfonyl chloride groups provides a versatile platform for drug design and development. Ongoing research is expected to unlock its full potential in addressing various medical conditions, particularly in cancer, neurodegenerative diseases, and antibiotic resistance.